7-methylcinnolin-4(1H)-one

• Molecular Formula: C9H8N2O
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 7-methyl-1H-cinnolin-4-one
• InChI: InChI=1S/C9H8N2O/c1-6-2-3-7-8(4-6)11-10-5-9(7)12/h2-5H,1H3,(H,11,12)
• InChI Key: KCXXSCMAPHLNOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=O)C=NN2

Description

7-methylcinnolin-4(1H)-one is a useful research compound. Its molecular formula is C9H8N2O and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-4-methylphenylethanone (5.0 g, 33.6 mmol) in concentrated HCl (100 mL) is treated, in portions, with a solution of sodium nitrite (5.7 g, 82.6 mmol) in water (˜10 mL). The resulting solution is stirred at 60° C. for 2 hr, cooled to ambient temperature and diluted with a saturated solution of sodium acetate (˜200 mL). Solid sodium acetate is added portionwise until the solution tested basic to pH paper. Upon stirring, the title compound precipitated as a white solid which is collected and air dried (2.3 g, 14.3 mmol). MS m/z: [M+H]+=161; 1H NMR (CDCl3, 300 MHz) δ8.1 (d, 1H), 7.85 (s, 1H), 7.45 (s, 1H) 7.3 (d, 1H), 2.55 (s, 3H).